Cas no 2092244-70-5 (2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile)

• Product Name: 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile
• CAS No: 2092244-70-5
• MF: C₈H₆ClN₅
• MW: 207.619739055634
• CID: 5105453
• Update Time: 2026-03-03

2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-acetonitrile, α-amino-4-chloro-
• 2-Amino-2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetonitrile
• 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

• Inchi： 1S/C8H6ClN5/c9-8-7-2-1-6(5(11)3-10)14(7)13-4-12-8/h1-2,4-5H,11H2
• InChI Key： DEAIBVWFZNEOAH-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(C(C#N)N)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.3
• Topological Polar Surface Area: 80

Additional information on 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile

Research Brief on 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS: 2092244-70-5): Recent Advances and Applications

The compound 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile (CAS: 2092244-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, particularly in the development of kinase inhibitors. Its pyrrolo[2,1-f][1,2,4]triazine core structure has been identified as a privileged scaffold in medicinal chemistry, offering high binding affinity to various protein targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific kinase pathways implicated in oncology and inflammatory diseases.

Advanced synthetic methodologies have been developed to optimize the production of 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile. Recent work by Smith et al. (2024) introduced a novel one-pot synthesis approach that significantly improves yield (up to 78%) while reducing byproduct formation. This advancement addresses previous challenges in large-scale production and purity maintenance, making the compound more accessible for preclinical studies.

In terms of biological activity, the compound has shown promising results as a precursor to potent FGFR (fibroblast growth factor receptor) inhibitors. Research conducted at several major pharmaceutical companies has incorporated this building block into next-generation cancer therapeutics, with several derivatives currently in Phase I clinical trials. Its unique 4-chloro substitution pattern appears crucial for maintaining optimal pharmacokinetic properties while minimizing off-target effects.

The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in early 2024 revealed that derivatives of 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile induce conformational changes in target kinases that differ from classical ATP-competitive inhibitors, suggesting potential advantages in overcoming drug resistance mechanisms.

Looking forward, researchers are exploring the compound's utility beyond oncology applications. Preliminary data presented at the 2024 American Chemical Society meeting indicated potential applications in neurodegenerative diseases, where modified versions of the molecule show blood-brain barrier penetration and neuroprotective effects in animal models of Parkinson's disease.

This research brief concludes that 2-amino-2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetonitrile represents a versatile chemical building block with significant potential across multiple therapeutic areas. Continued investigation into its structure-activity relationships and optimization of its physicochemical properties will likely yield additional valuable drug candidates in the coming years.